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Technical Specifications of Norgestrel-d5

The table below summarizes the key technical data for Norgestrel-d5, a deuterium-labeled form of the

progestogen Norgestrel, compiled from supplier documentation [1] [2] [3].

Property Specification

CAS Number 2015995-56-7 [1] [4]

Molecular Formula C₂₁H₂₃D₅O₂ [1] [2] [3]

Molecular Weight 317.48 g/mol [1] [2] [3]

Chemical Name Norgestrel-d5 [2]

Appearance White Solid [2]

Storage Room temperature or 2-8°C (Refrigerator) [1] [2]

Purity >95% (Refer to supplier Certificate of Analysis) [3]

Unlabeled CAS 6533-00-2 [1] [3] [4]

Primary Application Internal Standard for NMR, GC-MS, or LC-MS [1]
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Applications in Research & Development

Norgestrel-d5 is primarily used as an internal standard in quantitative bioanalysis. Here is a typical

workflow for its application:

Sample Preparation
(Biological Matrix)

Spike with Norgestrel-d5
Internal Standard

Extraction and
Processing

Instrumental Analysis
(LC-MS/MS)

Quantification
of Native Norgestrel

Click to download full resolution via product page

Typical workflow using Norgestrel-d5 as an internal standard for bioanalysis.

Stable isotope-labeled compounds like Norgestrel-d5 are invaluable in scientific research for several reasons

[1]:

As Tracers: They allow for precise tracking of individual atoms in metabolic pathways, helping to
identify key metabolic nodes and regulatory mechanisms.

As Internal Standards: They are used in competition binding experiments to evaluate the affinity and
kinetics of compounds binding to receptors. In mass spectrometry, they improve analytical accuracy,

reproducibility, and reduce matrix effect interference.
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Key Experimental Considerations

When planning your work with Norgestrel-d5, please keep the following in mind:

Regulatory Status: This product is a controlled substance and may not be available for sale in all

territories [1].
Intended Use: These compounds are strictly for laboratory and research use only and are not

approved for diagnostic, therapeutic, or clinical applications in humans or animals [5].
Supplier Verification: The methods and applications described in supplier catalogs are for reference

only, and it is the researcher's responsibility to independently confirm their accuracy for a specific use
case [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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